Cas no 454-91-1 (1-3-(Trifluoromethyl)phenylethanol)

• Product Name: 1-3-(Trifluoromethyl)phenylethanol
• CAS No: 454-91-1
• MF: C₉H₉F₃O
• MW: 190.162373304367
• MDL: MFCD00021868
• CID: 331358
• PubChem ID: 136296
• Update Time: 2025-11-01

1-3-(Trifluoromethyl)phenylethanol Chemical and Physical Properties

Names and Identifiers

• 1-(3-(Trifluoromethyl)phenyl)ethanol
• 1-[3-(Trifluoromethyl)phenyl]ethanol
• (1S)-1-[3-(trifluoromethyl)phenyl]ethanol
• 1-[3-(TRIFLUOROMETHYL)PHENYL]ETHAN-1-OL
• alpha-Methyl-3-(trifluoromethyl)benzyl alcohol
• alpha-Methyl-3-trifluoromethylbenzyl alcohol
• Benzenemethanol, a-methyl-3-(trifluoromethyl)-
• α-Methyl-3-trifluoromethylbenzyl alcohol
• ?-Methyl-3-trifluoromethylbenzyl alcohol
• 1-[(3-Trifluoromethyl)phenyl]ethanol
• 454-91-1
• alpha-Methyl-m-trifluoromethylbenzyl alcohol
• CS-W015902
• AKOS016842828
• .alpha.-Methyl-m-trifluoromethylbenzyl alcohol
• (+/-)-1-(3-trifluoromethylphenyl)-ethanol
• FT-0605129
• SB46969
• a-methyl-3-(trifluoromethyl)benzyl alcohol
• 3-trifluoromethylphenylethanol
• SY005054
• a-methyl-3-trifluoromethylbenzyl alcohol
• EN300-129582
• DTXSID80963381
• PS-6325
• 3-trifluoromethyl-alpha-methylbenzyl alcohol
• FT-0605298
• 1-(3-trifluoromethylphenyl)ethanol
• MFCD00021868
• AKOS000249064
• FT-0622173
• SB46183
• 3-trifluoromethylphenyl ethanol
• .alpha.-Methyl-3-(trifluoromethyl)benzyl alcohol
• SCHEMBL1044909
• 1-(3-(trifluoromethyl)-phenyl)ethanol
• DB-070659
• 1-3-(Trifluoromethyl)phenylethanol

• MDL： MFCD00021868
• Inchi： 1S/C9H9F3O/c1-6(13)7-3-2-4-8(5-7)9(10,11)12/h2-6,13H,1H3
• InChI Key： YNVXCOKNHXMBQC-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C(C)O)(F)F

Computed Properties

• Exact Mass: 190.06100
• Monoisotopic Mass: 190.06055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Not determined
• Density: 1.234±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 105-106 ºC (20 Torr)
• Flash Point: 96.1±0.0 ºC,
• Refractive Index: 1.4585 (589.3 nm 20 ºC)
• Solubility: Slightly soluble (2.3 g/l) (25 º C),
• PSA: 20.23000
• LogP: 2.75870
• Solubility: Not determined

1-3-(Trifluoromethyl)phenylethanol Security Information

• Hazard Statement： Irritant
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• HazardClass：FLAMMABLE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1-3-(Trifluoromethyl)phenylethanol

1-3-(Trifluoromethyl)phenylethanol: A Comprehensive Overview

In the realm of organic chemistry, the compound known as 1-3-(Trifluoromethyl)phenylethanol (CAS No. 454-91-1) has garnered significant attention due to its unique properties and diverse applications. This compound, with its distinctive structure featuring a trifluoromethyl group attached to a phenyl ring and an ethanol moiety, has become a focal point in various research domains, including pharmacology, materials science, and industrial chemistry.

The CAS No. 454-91-1 designation uniquely identifies this compound within the chemical registry system, ensuring clarity and precision in scientific communication. The trifluoromethyl group (-CF3), a common substituent in modern drug design, imparts unique electronic and steric properties to the molecule. This makes 1-3-(Trifluoromethyl)phenylethanol an attractive candidate for exploring novel chemical reactions and applications.

Recent studies have highlighted the potential of 1-3-(Trifluoromethyl)phenylethanol in drug discovery, particularly in the development of bioactive compounds with improved pharmacokinetic profiles. The trifluoromethyl group is known to enhance lipophilicity and metabolic stability, which are critical factors in drug design. Researchers have utilized this compound as a building block for synthesizing complex molecules with potential therapeutic applications in oncology and neurodegenerative diseases.

In addition to its role in pharmacology, 1-3-(Trifluoromethyl)phenylethanol has found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials hold promise for gas storage, catalysis, and sensing technologies, underscoring the versatility of this compound.

The synthesis of 1-3-(Trifluoromethyl)phenylethanol involves a series of well-established organic reactions, including Friedel-Crafts alkylation and subsequent reduction steps. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes, aligning with the growing demand for sustainable chemistry practices.

The physical properties of this compound, such as its melting point, boiling point, and solubility characteristics, have been extensively studied to optimize its use in various industrial applications. For instance, its high boiling point makes it suitable for high-temperature processes, while its solubility in organic solvents facilitates its use in reaction media.

In conclusion, 1-3-(Trifluoromethyl)phenylethanol (CAS No. 454-91-1) stands as a testament to the ingenuity of modern chemistry. Its unique structure, coupled with advancements in synthetic methodologies and application-driven research, positions it as a key player in the development of innovative chemical products and therapies.